1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide

• IUPAC Name: 1-benzoyl-N-methyl-2-oxo-N-phenylbenzo[cd]indole-6-sulfonamide
• InChI: InChI=1S/C25H18N2O4S/c1-26(18-11-6-3-7-12-18)32(30,31)22-16-15-21-23-19(22)13-8-14-20(23)25(29)27(21)24(28)17-9-4-2-5-10-17/h2-16H,1H3
• InChI Key: MUEMCSLWWUTGJT-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=C3C=CC=C4C3=C(C=C2)N(C4=O)C(=O)C5=CC=CC=C5
• Molecular Formula: C25H18N2O4S
• Molecular Weight: 442.5 g/mol

Description

1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide, also known as BZS, is a chemical compound that has gained significant attention in the field of scientific research due to its unique chemical structure and potential therapeutic applications. BZS belongs to the class of sulfonamides, which are known for their antibacterial and antifungal properties. However, BZS has been found to exhibit a range of other biological activities, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in disease progression. 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix and play a role in cancer metastasis. 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide has also been found to modulate the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been found to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide has also been shown to have anti-inflammatory and antioxidant properties, which could be beneficial in treating various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide is its unique chemical structure, which makes it a promising candidate for further investigation. 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide has also been found to exhibit a range of biological activities, making it a versatile compound for scientific research. However, one of the limitations of 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide, including further investigation of its mechanism of action and potential therapeutic applications. One area of interest is the development of 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide-based drug formulations for the treatment of cancer and neurodegenerative disorders. Additionally, further studies are needed to determine the safety and efficacy of 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide in preclinical and clinical trials. Overall, 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide has the potential to be a valuable tool for scientific research and the development of new therapeutics.

Synthesis Methods

The synthesis of 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide involves several steps, including the condensation of N-methylanthranilic acid with benzaldehyde, followed by cyclization and sulfonation reactions. The resulting compound is then purified to obtain 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide in its pure form. This synthesis method has been optimized over the years, and several modifications have been made to increase the yield and purity of 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide.

Scientific Research Applications

1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. Several studies have shown that 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide exhibits anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. 1-benzoyl-N-methyl-2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide has also been found to have anti-inflammatory and antioxidant properties, which could be beneficial in treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease.